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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
Potassium Hexafluoroaluminate (K3AIF6), with a focus on its chemical formula and molecular
weight. The information is presented to be a valuable resource for researchers, scientists, and
professionals in drug development.

Chemical Formula and Molecular Weight

Potassium hexafluoroaluminate is an inorganic compound with the chemical formula K3AIF6.[1]
[2][3] It is also known as potassium cryolite.[3]

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The atomic weights of the elements in K3AIF6 are:

e Potassium (K): 39.0983 u[4][5]
e Aluminum (Al): 26.981538 u[4][6]
e Fluorine (F): 18.998403 u[7][8]

The molecular weight of K3AIF6 is calculated as follows:
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(3 x Atomic Weight of K) + (1 x Atomic Weight of Al) + (6 x Atomic Weight of F) (3 x 39.0983) +
(1 x 26.981538) + (6 x 18.998403) = 258.26 g/mol [2]

Data Presentation

The quantitative data for the atomic and molecular weights are summarized in the table below
for easy reference and comparison.

Atomic/Molecular Weight (

Element/Compound Symbol/Formula
g/mol )
Potassium K 39.0983[4][5]
Aluminum Al 26.981538[4][6]
Fluorine F 18.998403[7][8]
Potassium
K3AIF6 258.26[2]

Hexafluoroaluminate

Logical Relationship of Components

The following diagram illustrates the elemental composition of Potassium Hexafluoroaluminate.

Elemental composition of K3AIF6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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